Cas no 116424-69-2 (6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a,7,7a-tetrahydro-3a,4-dimethoxy-3-methyl-7-(2-propen-1-yl)-,(2R,3S,3aS,7S,7aR)-)
116424-69-2 structure
Product Name:6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a,7,7a-tetrahydro-3a,4-dimethoxy-3-methyl-7-(2-propen-1-yl)-,(2R,3S,3aS,7S,7aR)-
CAS No:116424-69-2
MF:C21H24O6
MW:372.411666870117
CID:170158
PubChem ID:442838
Update Time:2025-04-19
6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a,7,7a-tetrahydro-3a,4-dimethoxy-3-methyl-7-(2-propen-1-yl)-,(2R,3S,3aS,7S,7aR)- Chemical and Physical Properties
Names and Identifiers
-
- 6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a,7,7a-tetrahydro-3a,4-dimethoxy-3-methyl-7-(2-propen-1-yl)-,(2R,3S,3aS,7S,7aR)-
- Fargesone A
- (2S,3R,3aR,7S,7aS)-2-(1,3-benzodioxol-5-yl)-3a,4-dimethoxy-3-methyl-7-prop-2-enyl-2,3,7,7a-tetrahydro-1-benzofuran-6-one
- 6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a,7,7a-tetrahydro-3a,4-dimethoxy-3-methyl-7-(2-propen-1-yl)-,(2R,3S,3aS,7S,7a
- Fargesone
- [2R-(2alpha,3beta,3abeta,7alpha,7abeta)]-2-(1,3-Benzodioxol-5-yl)-3,3a,7,7a-tetrahydro-3a,4-dimethoxy-3-methyl-7-(2-propenyl)-6(2H)-benzofuranone
- [ "" ]
- AC1L9DHN
- FS-8752
- (2S,3R,3aR,7S,7aS)-7-allyl-2-(1,3-benzodioxol-5-yl)-3a,4-dimethoxy-3-methyl-2,3,7,7a-tetrahydrobenzofuran-6-one
- 116424-69-2
- F92902
- DTXSID20331969
- CHEBI:4976
- SCHEMBL4740559
- SureCN4740559
- AKOS032948999
- Q27106602
- C10563
- Fargesone B
- DA-73309
- DTXCID50283063
-
- Inchi: 1S/C21H24O6/c1-5-6-14-15(22)10-18(23-3)21(24-4)12(2)19(27-20(14)21)13-7-8-16-17(9-13)26-11-25-16/h5,7-10,12,14,19-20H,1,6,11H2,2-4H3/t12-,14-,19+,20+,21+/m1/s1
- InChI Key: COELSLLVNMRXHB-KYIFXELVSA-N
- SMILES: O1[C@H](C2=CC=C3C(=C2)OCO3)[C@@H](C)[C@@]2(C(=CC([C@@H](CC=C)[C@H]12)=O)OC)OC
Computed Properties
- Exact Mass: 372.15700
- Monoisotopic Mass: 372.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.2A^2
- XLogP3: 2.4
Experimental Properties
- Color/Form: Oil
- Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 508°Cat760mmHg
- Flash Point: 222°C
- Refractive Index: 1.575
- Solubility: Insuluble (4.1E-3 g/L) (25 ºC),
- PSA: 63.22000
- LogP: 3.18180
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a,7,7a-tetrahydro-3a,4-dimethoxy-3-methyl-7-(2-propen-1-yl)-,(2R,3S,3aS,7S,7aR)- Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a,7,7a-tetrahydro-3a,4-dimethoxy-3-methyl-7-(2-propen-1-yl)-,(2R,3S,3aS,7S,7aR)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4050-1 mg |
Fargesone A |
116424-69-2 | 1mg |
¥2035.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | F54960-5mg |
(2S,3R,3aR,7S,7aS)-2-(1,3-benzodioxol-5-yl)-3a,4-dimethoxy-3-methyl-7-prop-2-enyl-2,3,7,7a-tetrahydro-1-benzofuran-6-one |
116424-69-2 | ,HPLC≥95.0% | 5mg |
¥4000.0 | 2023-09-07 | |
| TargetMol Chemicals | TN4050-5 mg |
Fargesone A |
116424-69-2 | 98% | 5mg |
¥ 2,760 | 2023-07-11 | |
| TargetMol Chemicals | TN4050-1 mL * 10 mM (in DMSO) |
Fargesone A |
116424-69-2 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 2860 | 2023-09-15 | |
| TargetMol Chemicals | TN4050-5mg |
Fargesone A |
116424-69-2 | 5mg |
¥ 2760 | 2024-07-20 | ||
| A2B Chem LLC | AA15981-5mg |
Fargesone A |
116424-69-2 | 95.0% | 5mg |
$494.00 | 2024-04-20 | |
| TargetMol Chemicals | TN4050-1 ml * 10 mm |
Fargesone A |
116424-69-2 | 1 ml * 10 mm |
¥ 2860 | 2024-07-20 |
6(2H)-Benzofuranone,2-(1,3-benzodioxol-5-yl)-3,3a,7,7a-tetrahydro-3a,4-dimethoxy-3-methyl-7-(2-propen-1-yl)-,(2R,3S,3aS,7S,7aR)- Related Literature
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
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